Cas no 905698-82-0 (4-cyclohexyl(methyl)sulfamoyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-cyclohexyl(methyl)sulfamoyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)benzamide
• CAS No: 905698-82-0
• MF: C₂₃H₂₇N₃O₅S₂
• MW: 489.607583284378
• CID: 6129983
• PubChem ID: 4184425
• Update Time: 2025-05-21

4-cyclohexyl(methyl)sulfamoyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyclohexyl(methyl)sulfamoyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)benzamide
• Benzamide, 4-[(cyclohexylmethylamino)sulfonyl]-N-(4,7-dimethoxy-2-benzothiazolyl)-
• 4-(N-cyclohexyl-N-methylsulfamoyl)-N-(4,7-dimethoxybenzo[d]thiazol-2-yl)benzamide
• F0600-1586
• AKOS024586259
• 905698-82-0
• 4-[cyclohexyl(methyl)sulfamoyl]-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)benzamide

• Inchi： 1S/C23H27N3O5S2/c1-30-18-12-13-19(31-2)21-20(18)25-23(32-21)26-22(27)16-8-10-17(11-9-16)33(28,29)24-14-15-6-4-3-5-7-15/h8-13,15,24H,3-7,14H2,1-2H3,(H,25,26,27)
• InChI Key： LHUPJRFOPUGLKG-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(OC)C=CC(OC)=C2S1)(=O)C1=CC=C(S(NCC2CCCCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 489.13921332g/mol
• Monoisotopic Mass: 489.13921332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• pka: 8.13±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-cyclohexyl(methyl)sulfamoyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)benzamide

4-Cyclohexyl(methyl)sulfamoyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)benzamide: A Comprehensive Overview

The compound with CAS No. 905698-82-0, known as 4-cyclohexyl(methyl)sulfamoyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)benzamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a benzamide core, a cyclohexyl group, and a dimethoxybenzothiazole moiety. The combination of these functional groups makes it a versatile compound with unique properties.

Recent studies have highlighted the importance of benzamide derivatives in drug discovery and material synthesis. The cyclohexyl group in this compound contributes to its stability and solubility, while the dimethoxybenzothiazole moiety enhances its electronic properties. These features make it an ideal candidate for applications in pharmaceuticals, agrochemicals, and advanced materials.

One of the most promising aspects of this compound is its ability to act as a biological inhibitor. Research has shown that it can effectively inhibit certain enzymes involved in metabolic pathways, making it a potential lead compound for developing new drugs. Additionally, its electronic properties make it suitable for use in organic electronics and optoelectronic devices.

The synthesis of 4-cyclohexyl(methyl)sulfamoyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the benzamide core, the introduction of the cyclohexyl group, and the functionalization of the benzothiazole ring with methoxy groups. These steps require precise control over reaction conditions to ensure high yields and purity.

Recent advancements in computational chemistry have provided deeper insights into the molecular structure and properties of this compound. Using density functional theory (DFT) calculations, researchers have been able to predict its electronic structure and reactivity. These findings have been instrumental in guiding further experimental studies and optimizing its applications.

In terms of applications, this compound has shown potential in several areas. In the pharmaceutical industry, it is being explored as a drug delivery agent due to its ability to encapsulate and release bioactive molecules. In materials science, its unique electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (LEDs). Furthermore, its stability under harsh conditions makes it suitable for use in industrial processes.

The development of 4-cyclohexyl(methyl)sulfamoyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)benzamide represents a significant milestone in the field of organic synthesis. Its versatile structure and promising properties make it a valuable addition to the arsenal of compounds available for research and industrial applications. As ongoing studies continue to uncover new uses for this compound, its impact on various fields is expected to grow significantly.